N-(2-ethylphenyl)-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-(2-ethylphenyl)-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C16H16N2O4/c1-3-11-6-4-5-7-13(11)17-16(19)12-8-9-15(22-2)14(10-12)18(20)21/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key: RJIDPXCYCCXMSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(2-ethylphenyl)-4-methoxy-3-nitrobenzamide, commonly known as ENB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. ENB belongs to the class of nitroaromatic compounds and is widely used as a precursor in the synthesis of various organic compounds. In

Mechanism of Action

The exact mechanism of action of ENB is not fully understood. However, it is believed that ENB exerts its pharmacological effects by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and pain. Additionally, ENB has been found to inhibit the growth of various fungi and bacteria by disrupting their cell wall synthesis.
Biochemical and Physiological Effects:
ENB has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that ENB can inhibit the production of pro-inflammatory cytokines and chemokines, including interleukin-1β, interleukin-6, and tumor necrosis factor-α. Additionally, ENB has been found to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

ENB has several advantages as a research tool. It is readily available and relatively inexpensive, making it accessible to researchers with limited resources. Additionally, ENB has been found to be highly stable under a wide range of conditions, making it suitable for use in a variety of experimental settings. However, ENB has some limitations as a research tool. It has been found to be toxic to some cell lines at high concentrations, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on ENB. One area of interest is the development of novel drugs based on the structure of ENB. Researchers are exploring the potential of ENB derivatives as anti-inflammatory, analgesic, and antimicrobial agents. Additionally, researchers are investigating the potential of ENB as a tool for the study of cell signaling pathways involved in inflammation and infection. Finally, researchers are exploring the potential of ENB as a diagnostic tool for the detection of various diseases, including cancer.
Conclusion:
ENB is a versatile chemical compound that has significant potential for use in scientific research. Its anti-inflammatory, analgesic, and antimicrobial properties make it a potential candidate for the development of novel drugs for the treatment of various diseases. Additionally, ENB has several advantages as a research tool, including its availability and stability. While there are some limitations to the use of ENB in certain types of experiments, its potential applications make it an exciting area of research for the future.

Synthesis Methods

ENB can be synthesized through a multi-step process involving the reaction of 2-ethylphenylamine with 4-methoxy-3-nitrobenzoyl chloride. The resulting product is then purified through recrystallization to obtain pure ENB. This method has been widely used in the synthesis of ENB and has been found to be highly efficient.

Scientific Research Applications

ENB has been shown to have a wide range of applications in scientific research, particularly in the field of medicinal chemistry. ENB has been found to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of novel drugs for the treatment of various inflammatory conditions. Additionally, ENB has been shown to possess potent antifungal and antibacterial activity, making it a potential candidate for the development of new antibiotics.